Cas no 1004194-38-0 (3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole)

• Product Name: 3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole
• CAS No: 1004194-38-0
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• MDL: MFCD04968673
• CID: 3058459
• PubChem ID: 7017359
• Update Time: 2025-04-21

3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Isothiocyanato-1-(4-methyl-benzyl)-1H-pyrazole
• AKOS B017631
• ART-CHEM-BB B017631
• 3-isothiocyanato-1-(4-methylphenyl)methyl-1H-pyrazole
• 1004194-38-0
• STK349434
• AKOS000307008
• EN300-229213
• 3-isothiocyanato-1-(4-methylbenzyl)-1H-pyrazole
• 3-isothiocyanato-1-[(4-methylphenyl)methyl]pyrazole
• BBL039850
• 3-isothiocyanato-1-[(4-methylphenyl)methyl]-1H-pyrazole

• MDL： MFCD04968673
• Inchi： 1S/C12H11N3S/c1-10-2-4-11(5-3-10)8-15-7-6-12(14-15)13-9-16/h2-7H,8H2,1H3
• InChI Key： ZCGCQUHSFNMHBA-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CN(CC2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 229.06736854Da
• Monoisotopic Mass: 229.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.3Ų